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Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyloctane (CAS 2216-33-3),
a saturated branched-chain alkane. The information presented herein is intended to support
research and development activities by providing detailed chemical, physical, and safety data,
along with relevant experimental methodologies and conceptual diagrams.

Core Chemical and Physical Properties

3-Methyloctane is a colorless, clear liquid with the chemical formula CoHz20.[1] It is also known
by synonyms such as isononane.[2][3] This branched alkane is a component of interest in
various fields, from fundamental organic chemistry to potential biomarker research.

The following tables summarize the key quantitative data for 3-Methyloctane.

Table 1: General Properties of 3-Methyloctane
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Property Value Source(s)
CAS Number 2216-33-3 [4][5][6]
Molecular Formula CoH20 [11[71[8]
Molecular Weight 128.26 g/mol [1][5][6]
Appearance Colorless clear liquid [11[3]
Purity >99.0% (GC) available [1][9]

Table 2: Thermodynamic and Physical Properties of 3-Methyloctane

Property Value Unit Source(s)
Density 0.7+0.1 g/cm3 [7]

Boiling Point 1435+7.0 °C at 760 mmHg [7]

Melting Point -107.6 °C [5]

Flash Point 253+11.4 °C [41[7]
Vapor Pressure 6.7+0.1 mmHg at 25°C [7]
Refractive Index 1.407 n20/D [5]

Water Solubility 0.8 mg/L at 23°C [5]

LogP 5.35 [51[7]

Acentric Factor (w) 0.4130 [2]

Standard Gibbs Free
Energy of Formation 22.46 kJ/mol [2]
(AfG®)

Heat of Combustion,
6121.40 kJ/mol [2]
Gross (Ac,grossH)

Enthalpy of Formation
at Standard -234.37 kJ/mol [2]
Conditions (AfH°gas)
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Table 3: Spectroscopic Data Identifiers

Spectroscopic Data Available At

Mass Spectrum (Electron lonization) NIST Chemistry WebBook[8], PubChem[10]
1H NMR Spectrum ChemicalBook[11]

IR Spectrum NIST Chemistry WebBook[8]

Safety and Handling

3-Methyloctane is a flammable liquid and vapor.[9] It may be fatal if swallowed and enters
airways.[9]

Table 4: GHS Hazard and Precautionary Statements
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Code Statement Source(s)

H226 Flammable liquid and vapor. 9]

May be fatal if swallowed and
H304 _ [9]
enters airways.

Keep away from heat, hot
surfaces, sparks, open flames

P210 o [9][12]
and other ignition sources. No

smoking.

P233 Keep container tightly closed. [O1[12]

Ground and bond container
P240 o _ [9][12]
and receiving equipment.

Wear protective
P280 gloves/protective clothing/eye [12]

protection/face protection.

IF SWALLOWED: Immediately

P301 + P310 call a POISON [9]
CENTER/doctor.
P331 Do NOT induce vomiting. [9]

Store in a well-ventilated
P403 + P235 [9]
place. Keep cool.

Handling Precautions: Handle in a well-ventilated area.[12] Wear suitable protective clothing,
including tightly fitting safety goggles and impervious gloves.[12] Use non-sparking tools and
take measures to prevent static discharge.[9][12]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 3-Methyloctane are based
on established organic chemistry techniques, referencing cited literature.

A plausible synthetic route, based on the referenced literature (The Journal of Organic
Chemistry, 49, p. 3928, 1984), would involve a Grignard reaction followed by reduction.[5][13]
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Objective: To synthesize 3-Methyloctane from a suitable ketone precursor.
Materials:

e Hexan-3-one

o Ethyl magnesium bromide (Grignard reagent)

e Anhydrous diethyl ether

e 1 M Hydrochloric acid

e Lithium aluminum hydride (LiAlH4) or a similar reducing agent

e Anhydrous tetrahydrofuran (THF)

e Sodium sulfate (anhydrous)

o Standard glassware for organic synthesis (round-bottom flasks, reflux condenser, separatory
funnel, etc.)

Procedure:
e Grignard Reaction:

o Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet.

o Add a solution of hexan-3-one in anhydrous diethyl ether to the flask.

o Slowly add ethyl magnesium bromide in diethyl ether from the dropping funnel to the
ketone solution with stirring at 0°C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2 hours.

o Cool the reaction mixture to 0°C and quench by the slow addition of 1 M hydrochloric acid.
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o Transfer the mixture to a separatory funnel, separate the organic layer, and extract the
agueous layer with diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield crude 3-methyl-3-octanol.

e Reduction of the Tertiary Alcohol:

o The tertiary alcohol can be converted to 3-Methyloctane via a two-step process involving
dehydration to the corresponding alkene followed by hydrogenation, or through a one-step
reduction of a derivative (e.g., tosylate, though less common for tertiary alcohols). A more
direct, albeit potentially challenging, method could involve a Barton-McCombie
deoxygenation. For the purpose of this protocol, we will outline a dehydration-
hydrogenation sequence.

o Dehydration: Treat the crude 3-methyl-3-octanol with a dehydrating agent such as sulfuric
acid or phosphoric acid with heating to produce a mixture of alkenes (3-methyl-2-octene
and 3-methyl-3-octene).

o Hydrogenation: The resulting alkene mixture is then hydrogenated using a catalyst such
as Palladium on carbon (Pd/C) in a suitable solvent like ethanol under a hydrogen
atmosphere to yield 3-Methyloctane.

Purification is typically achieved through column chromatography followed by distillation.[5]
Objective: To purify crude 3-Methyloctane.

Materials:

Crude 3-Methyloctane

Silica gel (for column chromatography)

Hexane (or other suitable non-polar eluent)

Distillation apparatus

Procedure:
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e Column Chromatography:
o Prepare a silica gel column using hexane as the eluent.

o Dissolve the crude 3-Methyloctane in a minimal amount of hexane and load it onto the
column.

o Elute the column with hexane, collecting fractions.

o Monitor the fractions by gas chromatography (GC) to identify those containing the pure
product.

« Distillation:
o Combine the pure fractions and remove the solvent under reduced pressure.

o Distill the resulting liquid under atmospheric pressure, collecting the fraction boiling at
approximately 144°C.[5]

Visualizations: Workflows and Mechanisms

The following diagrams illustrate a general experimental workflow for the synthesis and
purification of 3-Methyloctane, and a representative reaction mechanism where a derivative of
3-methyloctane might be involved.

Synthesis Purification

fi
Hexan-3-one + Ethyl Magnesium Bromide }—»‘ Grignard Reaction ‘4»‘ Crude 3-methyl-3-octanol ‘4»‘ Dehydration }—»‘ Alkene Mixture ‘4»‘ Hydrogenation }—»‘ Crude 3-Methyloctane }—»‘ Silica Gel Chromatography }—»‘ Distillation }—»‘ Pure 3-Methyloctane

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Methyloctane.

While 3-Methyloctane itself is relatively unreactive, its halogenated derivatives are classic
substrates for studying nucleophilic substitution reactions. For instance, (S)-3-chloro-3-
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methyloctane undergoes an SN1 reaction.[14][15]

Nucleophilic attack (top) (R)-product

Loss of CI- (slow) >

(S)-3-chloro-3-methyloctane

Planar Carbocation Intermediate | Nucleophilic attack (bottom)

(S)-product

Click to download full resolution via product page

Caption: SN1 reaction mechanism for a 3-methyloctane derivative.

Applications and Relevance in Research

While a simple alkane, 3-Methyloctane and similar structures are relevant in several areas of

research.

o Biomarker Research: 3-Methyloctane has been identified as a volatile organic compound
(VOC) in human breath, with some studies exploring its potential as a biomarker for diseases
such as lung cancer.[5] It has also been studied in the breath of children with type 1
diabetes.[16]

o Fundamental Organic Chemistry: As illustrated by the SN1 mechanism, chiral derivatives of
3-methyloctane serve as excellent models for studying the stereochemical outcomes of
nucleophilic substitution reactions.[14][15][17]

e Drug Development Context: The inclusion of methyl groups is a critical strategy in drug
design, often referred to as the "magic methyl" effect.[18] While 3-Methyloctane itself is not
a therapeutic agent, understanding the properties and interactions of such methylated
structures can inform the design of more potent and selective drug candidates by influencing
their binding affinity, metabolic stability, and pharmacokinetic profiles.[18]

o Petroleum and Fuel Research: 3-Methyloctane is a component of gasoline and its
properties are relevant to fuel formulation and combustion research.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293759#3-methyloctane-cas-number-2216-33-3-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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